Cas no 15947-93-0 (Ammonium,[succinylbis(iminoethylene)]bis[(o-chlorobenzyl)diethyl-, dichloride (8CI))

• Product Name: Ammonium,[succinylbis(iminoethylene)]bis[(o-chlorobenzyl)diethyl-, dichloride (8CI)
• CAS No: 15947-93-0
• MF: C₃₀H₄₆Cl₄N₄O₂
• MW: 636.523844242096
• CID: 165599
• PubChem ID: 27580
• Update Time: 2025-04-19

Ammonium,[succinylbis(iminoethylene)]bis[(o-chlorobenzyl)diethyl-, dichloride (8CI) Chemical and Physical Properties

Names and Identifiers

• Ammonium,[succinylbis(iminoethylene)]bis[(o-chlorobenzyl)diethyl-, dichloride (8CI)
• (2-chlorophenyl)methyl-[2-[[4-[2-[(2-chlorophenyl)methyl-diethylazaniumyl]ethylamino]-4-oxobutanoyl]amino]ethyl]-diethylazanium,dichloride
• 15947-93-0
• AMMONIUM, (SUCCINYLBIS(IMINOETHYLENE))BIS((o-CHLOROBENZYL)DIETHYL-, DICHLORIDE
• (Succinylbis(iminoethylene))bis((o-chlorobenzyl)diethylammonium chloride)

• Inchi： 1S/C30H44Cl2N4O2.2ClH/c1-5-35(6-2,23-25-13-9-11-15-27(25)31)21-19-33-29(37)17-18-30(38)34-20-22-36(7-3,8-4)24-26-14-10-12-16-28(26)32;;/h9-16H,5-8,17-24H2,1-4H3;2*1H
• InChI Key： OIMTXOQBSCIWKG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C[N+](CC)(CC)CCNC(CCC(NCC[N+](CC)(CC)CC1C=CC=CC=1Cl)=O)=O.[Cl-].[Cl-]

Computed Properties

• Exact Mass: 587.8778
• Monoisotopic Mass: 634.237488
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 40
• Rotatable Bond Count: 17
• Complexity: 642
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 62.34